Cas no 1300747-66-3 (Ethyl 5-(4-nitrophenyl)thiazole-2-carboxylate)

• Product Name: Ethyl 5-(4-nitrophenyl)thiazole-2-carboxylate
• CAS No: 1300747-66-3
• MF: C₁₂H₁₀N₂O₄S
• MW: 278.283801555634
• CID: 2126285
• Update Time: 2023-08-03

Ethyl 5-(4-nitrophenyl)thiazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(4-nitrophenyl)thiazole-2-carboxylate
• KVXPPGHAOJBJTP-UHFFFAOYSA-N
• Ethyl 5-(4-nitrophenyl)thiazole-2-carboxylate

• Inchi： 1S/C12H10N2O4S/c1-2-18-12(15)11-13-7-10(19-11)8-3-5-9(6-4-8)14(16)17/h3-7H,2H2,1H3
• InChI Key： KVXPPGHAOJBJTP-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=NC=C1C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 339
• Topological Polar Surface Area: 113